Cas no 2172266-30-5 (1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidine-4-carboxylic acid)

• Product Name: 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidine-4-carboxylic acid
• CAS No: 2172266-30-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5894115
• PubChem ID: 165575310
• Update Time: 2025-05-19

1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidine-4-carboxylic acid
• 1-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}piperidine-4-carboxylic acid
• 2172266-30-5
• EN300-1558980

• Inchi： 1S/C27H30N2O5/c30-25(29-11-9-18(10-12-29)26(31)32)15-17-13-19(14-17)28-27(33)34-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,17-19,24H,9-16H2,(H,28,33)(H,31,32)
• InChI Key： RGFCOUMPLZRBHH-UHFFFAOYSA-N
• SMILES： O=C(CC1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidine-4-carboxylic acid

Introduction to 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidine-4-carboxylic acid (CAS No. 2172266-30-5)

1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidine-4-carboxylic acid, identified by its CAS number 2172266-30-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core, a cyclobutylacetyl side chain, and a fluorinated methoxycarbonyl functional group. The presence of these structural motifs not only imparts unique chemical properties but also suggests potential biological activities that have been the subject of extensive research.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecule’s name is a key feature that underscores its synthetic utility. Fmoc groups are widely employed in peptide synthesis as protecting groups for amino acids, particularly in solid-phase peptide synthesis (SPPS). The stability and ease of removal of the Fmoc group make it a preferred choice for constructing complex peptides. In the context of 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidine-4-carboxylic acid, the Fmoc moiety likely plays a role in modulating the reactivity and solubility of the compound, facilitating further derivatization and functionalization.

The cyclobutylacetyl moiety contributes to the steric and electronic properties of the molecule. Cycloalkyl groups, such as cyclobutyl, are known to influence the conformational flexibility and binding affinity of molecules. In drug design, cycloalkyl substituents can enhance metabolic stability and improve pharmacokinetic profiles. The acetyl group attached to the cyclobutyl ring introduces a polar carbonyl functionality, which can participate in hydrogen bonding interactions with biological targets. These features collectively contribute to the compound’s potential as a pharmacophore in drug discovery.

The piperidine ring is another critical structural element found in numerous bioactive molecules. Piperidine derivatives are prevalent in medicinal chemistry due to their favorable pharmacokinetic properties, including good oral bioavailability and reduced toxicity. The piperidine scaffold often serves as a privileged structure in drug development, contributing to binding interactions with biological targets such as enzymes and receptors. In 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidine-4-carboxylic acid, the piperidine ring is integrated into a larger framework that may enhance its interaction with specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidine-4-carboxylic acid, including its piperidine core, cyclobutylacetyl side chain, and fluorinated methoxycarbonyl group, have been analyzed using these tools to identify potential binding sites on biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors relevant to therapeutic applications.

In vitro studies have begun to explore the pharmacological profile of 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidine-4-carboxylic acid. Initial experiments have focused on its interaction with model enzymes and receptors, providing insights into its potential mechanism of action. The presence of multiple functional groups suggests that this compound may engage in multiple interactions with biological targets, leading to complex pharmacological effects. Further research is needed to elucidate these interactions and assess their therapeutic relevance.

The synthesis of 1-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidine-4-carboxylic acid presents unique challenges due to its complex structure. Advanced synthetic methodologies, including multi-step organic reactions and modern catalytic processes, have been employed to construct this molecule efficiently. The use of protecting groups, such as the Fmoc moiety, is crucial in ensuring regioselectivity and minimizing side reactions during synthesis. Recent innovations in synthetic chemistry have improved the yield and purity of such complex molecules, making them more accessible for further biological evaluation.

The chemical stability of 1-{2-3-(({9H-fluoren}-9-ylmethoxycarbonyl)amino)cyclobutylacetyl)piperidine}-4-carboxylic acid under various conditions has been carefully studied to ensure its suitability for both laboratory research and potential clinical applications. Stability assays have been conducted under different temperatures, pH levels, and storage conditions to assess its shelf life and compatibility with other reagents. These studies are essential for determining optimal storage conditions and ensuring the compound’s integrity throughout its lifecycle.

The solubility profile of this compound is another important consideration for its application in pharmaceutical formulations. Solubility influences bioavailability, formulation development, and administration routes. Experimental data on solubility has been obtained using various solvents, revealing that 1-{2-(3-(({(9H-fluorenylmethoxycarbonyl)amino)cyclobutylacetyl}) piperidine)-4-carboxylic acid (CAS No: 2172266305) exhibits moderate solubility in polar organic solvents but limited solubility in water. This information guides efforts to develop formulations that optimize solubility while maintaining stability.

Future research directions for 1-{2-(3-(({(9H-fluorenylmethoxycarbonyl)amino)cyclobutylacetyl}) piperidine)-4-carboxylic acid (CAS No: 2172266305) include exploring its potential as an intermediate in more complex drug candidates or as a lead compound for structure-based drug design. High-throughput screening (HTS) campaigns may be employed to identify novel derivatives with enhanced biological activity or improved pharmacokinetic profiles. Additionally, advances in biocatalysis could offer new avenues for synthesizing analogs of this compound more efficiently.

The integration of machine learning techniques into drug discovery has revolutionized how researchers identify promising candidates from vast chemical libraries. By leveraging computational models trained on large datasets of bioactive compounds, researchers can predict the potential efficacy of new molecules like 1-{2-(3-(({(9H-fluorenylmethoxycarbonyl)amino)cyclobutylacetyl}) piperidine)-4-carboxylic acid (CAS No: 2172266305) with unprecedented speed and accuracy. These predictions guide experimental efforts toward compounds most likely to succeed in preclinical studies.

In conclusion,1-{2-(3-(({(9H-fluorenylmethoxycarbonyl)amino)cyclobutylacetyl}) piperidine)-4-carboxylic acid (CAS No: 2172266305) represents a fascinating example of how intricate molecular structures can lead to novel pharmacological opportunities. Its unique combination of structural features makes it a valuable scaffold for further exploration in medicinal chemistry。 As research continues，this compound holds promise for contributing to advancements in therapeutic development across multiple disease areas。